4-(anilinomethylene)-5-ethoxy-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 5-ethoxy-2-phenyl-4-(phenyliminomethyl)-1H-pyrazol-3-one
• InChI: InChI=1S/C18H17N3O2/c1-2-23-17-16(13-19-14-9-5-3-6-10-14)18(22)21(20-17)15-11-7-4-8-12-15/h3-13,20H,2H2,1H3
• InChI Key: VGLQPEHUIQSJIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=O)N(N1)C2=CC=CC=C2)C=NC3=CC=CC=C3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

4-(Anilinomethylene)-5-ethoxy-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, also known as 4-AMEP, is a pyrazolone compound that has been used in scientific research for a variety of applications. It is a colorless to pale yellow solid with a molecular weight of 259.33 g/mol and a melting point of 144-145 °C. 4-AMEP has been studied for its potential use in the synthesis of various compounds, the mechanism of action, and the biochemical and physiological effects it has.

Scientific Research Applications

Green Chemistry

• One-pot multicomponent synthesis of arylmethylene-bis(pyrazol-5-ols) used environmentally friendly cellulose sulfuric acid as a biopolymer-based solid acid catalyst. This process minimized operational hazards and environmental pollution, offering high yields and simple work-up (Mosaddegh, Hassankhani, & Baghizadeh, 2010).

Fungicidal Activity

• Anilinomethylene derivatives showed in vitro fungicidal activity against various fungi, indicating potential applications in agriculture and biocontrol (Wang You, 1999).

Medicinal Chemistry

• Novel pyrazol-1-yl-phenylethanol derivatives were synthesized and showed potential in suppressing lung cancer cell growth through cell cycle arrest and autophagy (Zheng et al., 2010).

Antimicrobial Activity

• Pyrazol-4-yl- and 2H-chromene-based substituted anilines demonstrated significant antibacterial and antifungal activity, suggesting applications in developing new antimicrobial agents (Banoji et al., 2022).

Synthesis Methodology

• Efficient synthesis of 4-(alkyl)pyrazoles was developed, contributing to advancements in organic synthesis methodologies (Reger et al., 2003).